Cas no 62251-87-0 (Heptanoic acid, 3,6-dioxo-2-(triphenylphosphoranylidene)-, ethyl ester)

Heptanoic acid, 3,6-dioxo-2-(triphenylphosphoranylidene)-, ethyl ester structure
62251-87-0 structure
Product Name:Heptanoic acid, 3,6-dioxo-2-(triphenylphosphoranylidene)-, ethyl ester
CAS No:62251-87-0
MF:C27H27O4P
MW:446.474648714066
CID:452427
PubChem ID:71388298
Update Time:2025-04-19

Heptanoic acid, 3,6-dioxo-2-(triphenylphosphoranylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • ethyl 3,6-dioxo-2-(triphenyl-λ<sup>5</sup>-phosphanylidene)heptanoate
    • Heptanoic acid, 3,6-dioxo-2-(triphenylphosphoranylidene)-, ethyl ester
    • Ethyl 3,6-dioxo-2-(triphenylphosphoranylidene)heptanoate
    • 62251-87-0
    • DTXSID70810370
    • Ethyl 3,6-dioxo-2-(triphenyl-lambda~5~-phosphanylidene)heptanoate
    • Inchi: 1S/C27H27O4P/c1-3-31-27(30)26(25(29)20-19-21(2)28)32(22-13-7-4-8-14-22,23-15-9-5-10-16-23)24-17-11-6-12-18-24/h4-18H,3,19-20H2,1-2H3
    • InChI Key: CGPCIEALQJQBGQ-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=C(C(=O)OCC)C(CCC(C)=O)=O

Computed Properties

  • Exact Mass: 446.16481
  • Monoisotopic Mass: 446.16469634g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 655
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 60.4Ų

Experimental Properties

  • PSA: 60.44
  • LogP: 3.65430

Heptanoic acid, 3,6-dioxo-2-(triphenylphosphoranylidene)-, ethyl ester Related Literature

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